N-(4-chlorophenyl)-2-({4-oxo-3-[3-(propan-2-yloxy)propyl]-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-oxo-3-(3-propan-2-yloxypropyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24ClN3O4S/c1-15(2)31-13-5-12-28-23(30)22-21(18-6-3-4-7-19(18)32-22)27-24(28)33-14-20(29)26-17-10-8-16(25)9-11-17/h3-4,6-11,15H,5,12-14H2,1-2H3,(H,26,29)
• InChI Key: OMIJFSPXYWCPMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H24ClN3O4S
• Molecular Weight: 486.0 g/mol

Description

N-(4-chlorophenyl)-2-({4-oxo-3-[3-(propan-2-yloxy)propyl]-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C24H24ClN3O4S and its molecular weight is 485.98. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Analysis and Quantum Computational Approach

Studies involving similar compounds have explored their vibrational spectroscopic signatures through Raman and Fourier transform infrared spectroscopy, comparing these results with ab initio calculations based on density functional theory. These approaches help in understanding the geometric equilibrium, inter and intra-molecular hydrogen bond formations, and harmonic vibrational wavenumbers of such compounds. For example, a study by Jenepha Mary, Pradhan, and James (2022) characterized an antiviral active molecule, revealing stereo-electronic interactions leading to stability, confirmed by natural bond orbital analysis and vibrational spectral analysis (Jenepha Mary, Pradhan, & James, 2022).

Crystal Structure Insights

Further, crystallographic studies on structurally related compounds provide insights into their molecular conformation, revealing the orientations and angles between molecular rings and the impact of specific substituents on these geometries. For instance, research by Subasri et al. (2016) on crystal structures of closely related compounds demonstrated the folded conformation about certain atoms, emphasizing the importance of intramolecular hydrogen bonding in stabilizing these conformations (Subasri et al., 2016).

Antimicrobial and Antitumor Applications

Moreover, the synthesis and evaluation of derivatives of structurally similar compounds for antimicrobial and antitumor activities have been a significant area of research. Such studies often involve synthesizing a series of derivatives, evaluating their pharmacological activities, and conducting in-silico docking to explore their inhibition activities against various pathogens. For example, Kumar et al. (2022) focused on the synthesis and antimicrobial activity of derivatives, offering potential for therapeutic applications (Kumar et al., 2022).